Cas no 181650-59-9 (Guanidine, N-3-pyridinyl-, hydrochloride (1:2))

• Product Name: Guanidine, N-3-pyridinyl-, hydrochloride (1:2)
• CAS No: 181650-59-9
• MF: C₆H₉ClN₄
• MW: 172.61545920372
• CID: 5920151
• PubChem ID: 18770595
• Update Time: 2025-10-28

Guanidine, N-3-pyridinyl-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Guanidine, N-3-pyridinyl-, hydrochloride (1:2)
• SCHEMBL4683017
• 181650-59-9
• N-(pyridin-3-yl)guanidine dihydrochloride
• EN300-39671346
• N-(3-pyridinyl)guanidine dihydrochloride
• 1-(Pyridin-3-yl)guanidine dihydrochloride
• PPZUTNSYGMLRAY-UHFFFAOYSA-N
• 2-pyridin-3-ylguanidine;dihydrochloride

• Inchi： 1S/C6H8N4.ClH/c7-6(8)10-5-2-1-3-9-4-5;/h1-4H,(H4,7,8,10);1H
• InChI Key： ILJHFFBCQQDQIP-UHFFFAOYSA-N
• SMILES： N(C1=CN=CC=C1)C(N)=N.Cl

Computed Properties

• Exact Mass: 208.0282517g/mol
• Monoisotopic Mass: 208.0282517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.3Ų

Additional information on Guanidine, N-3-pyridinyl-, hydrochloride (1:2)

Research Brief on Guanidine, N-3-pyridinyl-, hydrochloride (1:2) (CAS: 181650-59-9) in Chemical Biology and Pharmaceutical Applications

Guanidine, N-3-pyridinyl-, hydrochloride (1:2) (CAS: 181650-59-9) is a chemically synthesized compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its guanidine moiety linked to a pyridinyl group, exhibits unique chemical properties that make it a promising candidate for various biomedical applications. Recent studies have explored its role in enzyme inhibition, receptor modulation, and as a building block for more complex pharmacophores. The hydrochloride salt form enhances its solubility and stability, making it more suitable for experimental and therapeutic use.

One of the key areas of research involving Guanidine, N-3-pyridinyl-, hydrochloride (1:2) is its potential as an inhibitor of nitric oxide synthase (NOS). NOS enzymes play a critical role in the production of nitric oxide, a signaling molecule involved in numerous physiological and pathological processes. Preliminary in vitro studies have demonstrated that this compound can selectively inhibit certain isoforms of NOS, suggesting its utility in conditions where excessive nitric oxide production is detrimental, such as inflammatory diseases and neurodegenerative disorders. The specificity of its action is attributed to the structural compatibility of the pyridinyl-guanidine moiety with the active sites of these enzymes.

Another promising avenue of research focuses on the compound's ability to modulate nicotinic acetylcholine receptors (nAChRs). These receptors are integral to neuromuscular and cognitive functions, and their dysregulation is implicated in diseases like Alzheimer's and Parkinson's. Recent electrophysiological studies have shown that Guanidine, N-3-pyridinyl-, hydrochloride (1:2) can act as a partial agonist or allosteric modulator of specific nAChR subtypes. This dual functionality opens up possibilities for developing novel therapeutics that can fine-tune receptor activity without causing overstimulation or desensitization, which are common challenges with existing drugs.

In addition to its biological activities, Guanidine, N-3-pyridinyl-, hydrochloride (1:2) has also been investigated for its utility in chemical synthesis. Its guanidine group serves as an excellent hydrogen bond donor and acceptor, making it a valuable scaffold for constructing more complex molecules. Recent synthetic chemistry studies have utilized this compound as a precursor for the development of heterocyclic compounds with enhanced pharmacological properties. For instance, it has been employed in the synthesis of pyridinyl-guanidine derivatives that exhibit improved bioavailability and target specificity compared to their parent compounds.

Despite these promising findings, challenges remain in the clinical translation of Guanidine, N-3-pyridinyl-, hydrochloride (1:2). Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life in vivo, which may limit its therapeutic efficacy. Researchers are currently exploring various formulation strategies, such as nanoparticle encapsulation and prodrug approaches, to overcome these limitations. Additionally, further toxicological evaluations are needed to ensure its safety profile before advancing to human trials.

In conclusion, Guanidine, N-3-pyridinyl-, hydrochloride (1:2) (CAS: 181650-59-9) represents a versatile and promising compound in the fields of chemical biology and pharmaceutical research. Its unique structural features enable diverse biological activities, ranging from enzyme inhibition to receptor modulation, while its synthetic utility facilitates the development of novel pharmacophores. Ongoing research aims to address the current limitations and unlock its full potential as a therapeutic agent. As the scientific community continues to explore its applications, this compound is poised to make significant contributions to drug discovery and development.